Cas no 1807009-00-2 (Methyl 4-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate)

• Product Name: Methyl 4-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate
• CAS No: 1807009-00-2
• MF: C₁₀H₇BrF₅NO₂
• MW: 348.064099550247
• CID: 4865286
• Update Time: 2025-06-13

Methyl 4-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate

• Inchi： 1S/C10H7BrF5NO2/c1-19-7(18)2-4-5(11)3-6(9(12)13)17-8(4)10(14,15)16/h3,9H,2H2,1H3
• InChI Key： QFHJGKBJGNGBPJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)F)N=C(C(F)(F)F)C=1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate

Methyl 4-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate (CAS No. 1807009-00-2): A Comprehensive Overview

Methyl 4-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate, identified by its CAS number 1807009-00-2, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of bromo, difluoromethyl, and trifluoromethyl substituents, contribute to its distinct chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The synthesis and application of Methyl 4-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate have been extensively studied in recent years. The introduction of fluorinated groups into the pyridine core has been shown to enhance the metabolic stability and binding affinity of drug candidates. Specifically, the trifluoromethyl group is known to improve lipophilicity and binding interactions with biological targets, while the difluoromethyl group can modulate enzyme inhibition and receptor binding. These modifications have made such compounds attractive for the development of novel therapeutic agents targeting various diseases.

In the context of current research, Methyl 4-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate has been explored as a key intermediate in the synthesis of small-molecule inhibitors. For instance, studies have demonstrated its utility in the preparation of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The bromo substituent on the pyridine ring allows for further functionalization via cross-coupling reactions, enabling the construction of more complex molecular architectures. This flexibility has been leveraged to develop novel compounds with enhanced pharmacological properties.

Recent advancements in computational chemistry have also highlighted the importance of Methyl 4-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate in virtual screening and drug design. Molecular modeling studies have revealed that this compound can interact with specific amino acid residues in target proteins, suggesting its potential as a lead compound for further optimization. Additionally, the use of high-throughput screening techniques has facilitated the rapid identification of derivatives with improved efficacy and reduced toxicity.

The pharmacokinetic profile of Methyl 4-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate is another area of active investigation. Fluorinated compounds are known to exhibit favorable pharmacokinetic properties, including increased bioavailability and prolonged half-life. These characteristics are particularly desirable for oral formulations, where patient compliance is often a challenge. Further research is ongoing to elucidate the mechanisms by which fluorine atoms influence drug disposition and efficacy.

In conclusion, Methyl 4-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetate (CAS No. 1807009-00-2) represents a promising candidate for pharmaceutical development. Its unique structural features and demonstrated utility in synthetic chemistry make it a valuable tool for researchers exploring novel therapeutic agents. As our understanding of fluorinated compounds continues to evolve, it is likely that this compound will play an increasingly important role in drug discovery and development efforts worldwide.